Cas no 1019566-16-5 (2-(butylamino)methyl-6-methoxyphenol)

• Product Name: 2-(butylamino)methyl-6-methoxyphenol
• CAS No: 1019566-16-5
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5214771
• PubChem ID: 28445432
• Update Time: 2026-03-06

2-(butylamino)methyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(butylamino)methyl]-6-methoxy-
• 2-(butylamino)methyl-6-methoxyphenol

• Inchi： 1S/C12H19NO2/c1-3-4-8-13-9-10-6-5-7-11(15-2)12(10)14/h5-7,13-14H,3-4,8-9H2,1-2H3
• InChI Key： FWFIOQHWHPLGMO-UHFFFAOYSA-N
• SMILES： C1(O)=C(OC)C=CC=C1CNCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-(butylamino)methyl-6-methoxyphenol

Comprehensive Overview of 2-(Butylamino)methyl-6-methoxyphenol (CAS No. 1019566-16-5): Properties, Applications, and Industry Insights

2-(Butylamino)methyl-6-methoxyphenol (CAS No. 1019566-16-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This phenolic derivative combines a methoxy group with a butylamino-methyl substituent, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in developing bioactive molecules with antioxidant or anti-inflammatory properties.

The compound's molecular structure (C₁₂H₁₉NO₂) features both hydrophilic and lipophilic regions, making it valuable for formulation chemistry. Recent studies highlight its role in creating drug delivery systems, where the balance between solubility and membrane permeability is crucial. Industry professionals frequently search for "1019566-16-5 solubility" and "2-(butylamino)methyl-6-methoxyphenol synthesis," reflecting growing interest in its physicochemical properties.

In material science, CAS 1019566-16-5 demonstrates promise as a polymer modifier. Its phenolic hydroxyl group can participate in crosslinking reactions, while the butylamino moiety may enhance compatibility with hydrophobic matrices. This dual functionality addresses common search queries like "phenolic compounds for material enhancement" and "amine-functionalized phenol applications." Manufacturers are evaluating its use in advanced coatings and adhesive formulations, where controlled reactivity is essential.

Quality control of 2-(butylamino)methyl-6-methoxyphenol requires precise analytical methods. HPLC and GC-MS are commonly employed to verify purity, with particular attention to residual solvents and byproducts. Laboratories often search for "CAS 1019566-16-5 analytical standards" and "phenolic amine stability testing," underscoring the need for reliable characterization protocols. The compound typically appears as a white to off-white crystalline powder with a melting point range of 85-90°C, though polymorphic forms may exist.

Environmental and safety assessments of 1019566-16-5 follow standard OECD guidelines. While not classified as hazardous under current regulations, proper handling procedures should be observed. The scientific community shows increasing interest in "green chemistry approaches for phenolic amines" and "biodegradation of alkoxy-aminophenols," reflecting broader sustainability trends. Recent patents suggest applications in agricultural chemistry, particularly as intermediates for crop protection agents with reduced environmental persistence.

Market analysis indicates steady growth in demand for functionalized phenolic compounds like 2-(butylamino)methyl-6-methoxyphenol. Pharmaceutical applications dominate current usage, accounting for approximately 65% of volume, followed by material science (25%) and specialty chemicals (10%). Industry reports frequently cite "phenolic building blocks market trends" and "specialty amine pricing" as key search terms, highlighting commercial interest in this chemical space.

Future research directions for CAS 1019566-16-5 may explore its potential in catalysis and asymmetric synthesis. The compound's ability to coordinate metals while providing steric hindrance makes it a candidate for ligand design. Academic searches for "chiral phenol-amine ligands" and "organocatalysis with aminophenols" suggest emerging applications in stereoselective transformations. Continuous process optimization remains critical, with "flow chemistry for phenolic derivatives" representing an active area of process development.